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Compound of Interest

Compound Name: 1-Hydroxyguanidine sulfate

Cat. No.: B15565091 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 1-Hydroxyguanidine sulfate, a compound with potential applications in

pharmaceutical research. Adherence to these procedures is critical to mitigate risks and ensure

the integrity of your work.

While the toxicological properties of 1-Hydroxyguanidine sulfate have not been fully

investigated, it is recommended to handle it with caution.[1] The compound may be harmful if

swallowed, inhaled, or absorbed through the skin and may cause irritation to the eyes, skin,

and respiratory tract.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling 1-Hydroxyguanidine sulfate. It is crucial to always wear the appropriate PPE

to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

To protect against potential

splashes and dust particles

that may cause eye irritation.

[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2] This includes

impervious, fire/flame-resistant

clothing and gloves.[3]

To prevent skin contact, which

may cause irritation or

absorption of the chemical.[1]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[1] A type N95

(US) or type P1 (EN 143)

respirator is recommended.

To protect against inhalation of

dust, which may cause

respiratory tract irritation.[1]

Operational Plan: Handling and Storage
Proper handling and storage are essential to maintain the stability of 1-Hydroxyguanidine
sulfate and the safety of the laboratory environment.
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Procedure Guidelines

Handling

Use with adequate ventilation.[1] Minimize dust

generation and accumulation.[1] Avoid contact

with eyes, skin, and clothing.[1] Wash hands

thoroughly after handling.[1] Remove and wash

contaminated clothing before reuse.[1]

Storage

Keep the container tightly closed when not in

use.[1] Store in a dry, cool, and well-ventilated

place.[3] The recommended storage

temperature is refrigerated, between 2-8°C (36-

46°F) or below 4°C (39°F).[1]

Disposal Plan
Dispose of 1-Hydroxyguanidine sulfate and its containers in accordance with all applicable

local, state, and federal regulations.

Waste Type Disposal Method

Unused/Waste Product

All waste must be handled in accordance with

local, state, and federal regulations.[4] Options

may include disposal at a licensed chemical

destruction plant or through controlled

incineration.[3] Do not allow the material to enter

drains or water courses.[4]

Contaminated Containers

Puncture containers to prevent re-use and

dispose of them at an authorized landfill.[4]

Ensure containers are clearly labeled and free

from leaks.[4]

Emergency First-Aid Procedures
In case of exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes.[1] Get medical aid.[1]

Skin Contact

Flush skin with plenty of water.[1] Remove

contaminated clothing and shoes.[1] Get

medical aid if irritation develops and persists.[1]

Inhalation

If inhaled, remove to fresh air.[1] If not

breathing, give artificial respiration.[1] If

breathing is difficult, give oxygen.[1] Get medical

aid.[1]

Ingestion

If swallowed, do not induce vomiting unless

directed to do so by medical personnel.[1] Never

give anything by mouth to an unconscious

person.[1] Get medical aid.[1]

Workflow for Handling 1-Hydroxyguanidine Sulfate
The following diagram outlines the standard procedure for safely handling 1-
Hydroxyguanidine sulfate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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